Cas no 2189-27-7 (Glycyl-DL-norvaline)

• Product Name: Glycyl-DL-norvaline
• CAS No: 2189-27-7
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• MDL: MFCD00038186
• CID: 279750
• PubChem ID: 87570332
• Update Time: 2025-09-22

Glycyl-DL-norvaline Chemical and Physical Properties

Names and Identifiers

• Glycyl-DL-norvaline
• Norvaline, glycyl-
• DL-glycylnorvaline
• Glycylnorvaline
• H-GLY-DL-NVA-OH
• N-Glycyl-DL-norvalin
• N-glycyl-DL-norvaline
• N-Glycyl-norvalin
• N-glycyl-norvaline
• 2-(2-aminoacetamido)pentanoic acid
• Gly-Norvaline
• Gly-DL-Norvaline
• NSC206314
• Maybridge1_006724
• N-(Aminoacetyl)norvaline #
• HMS560J14
• JXIQKLAZYWZTRA-UHFFFAOYSA-N
• NSC206313
• NSC118013
• STL524919
• 2-[(2-aminoacetyl)amino]pentanoic acid
• G0134
• AKOS009157663
• Norvaline,glycyl-
• AS-61821
• EINECS 242-923-3
• A878884
• SCHEMBL7175771
• CAA18927
• CHEMBL1221780
• T72091
• 1999-38-8
• NSC-206314
• CHEBI:193725
• FT-0758116
• CS-0313250
• NSC-206313
• NS00053738
• NSC 206314
• MFCD00038186
• NSC-118013
• 2189-27-7

• MDL： MFCD00038186
• Inchi： 1S/C7H14N2O3/c1-2-3-5(7(11)12)9-6(10)4-8/h5H,2-4,8H2,1H3,(H,9,10)(H,11,12)
• InChI Key： JXIQKLAZYWZTRA-UHFFFAOYSA-N
• SMILES： OC(C(CCC)NC(CN)=O)=O

Computed Properties

• Exact Mass: 174.10000
• Monoisotopic Mass: 174.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -2.8
• Topological Polar Surface Area: 92.4

Experimental Properties

• Color/Form: Not determined
• PSA: 92.42000
• LogP: 0.40580
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Glycyl-DL-norvaline

Comprehensive Overview of Glycyl-DL-norvaline (CAS No. 2189-27-7): Properties, Applications, and Research Insights

Glycyl-DL-norvaline (CAS No. 2189-27-7) is a dipeptide derivative composed of glycine and DL-norvaline, widely studied for its biochemical and pharmacological properties. This compound belongs to the class of modified amino acids, which are increasingly relevant in fields such as peptide synthesis, enzyme inhibition studies, and nutritional science. Its unique structure, featuring a glycine residue linked to norvaline, makes it a versatile intermediate in both academic and industrial research.

The growing interest in Glycyl-DL-norvaline aligns with broader trends in biotechnology and personalized medicine. Researchers frequently explore its role in modulating metabolic pathways, particularly in studies related to amino acid metabolism disorders. For instance, its potential as a substrate or inhibitor in enzymatic reactions has been investigated, addressing questions like "How does Glycyl-DL-norvaline affect enzyme kinetics?" or "Can it serve as a biomarker for metabolic diseases?"—topics frequently searched in academic databases and AI-driven platforms.

From a structural perspective, Glycyl-DL-norvaline exhibits chiral properties due to the presence of DL-norvaline, making it valuable for stereochemical studies. This characteristic is particularly relevant in drug development, where enantiomeric purity can influence efficacy and safety. Recent publications highlight its utility in designing peptide-based therapeutics, a hot topic given the rise of biologics in treating chronic conditions like diabetes and autoimmune diseases.

In the context of nutritional supplements, Glycyl-DL-norvaline has garnered attention for its potential bioavailability and compatibility with sports nutrition formulations. Users often search for "benefits of dipeptides in muscle recovery" or "role of synthetic amino acids in performance enhancement," reflecting its crossover appeal. While not a mainstream supplement ingredient, its inclusion in preclinical studies underscores its niche applications.

The synthesis and purification of Glycyl-DL-norvaline (CAS No. 2189-27-7) typically involve solid-phase peptide synthesis (SPPS) or solution-phase methods, with purity analyzed via HPLC or mass spectrometry. Quality control is critical, as impurities may affect experimental outcomes—a concern frequently raised in forums discussing "reproducibility in peptide research." Suppliers often emphasize batch-to-batch consistency, addressing the demand for reliable research chemicals.

Environmental and safety profiles of Glycyl-DL-norvaline are also of interest. While it is not classified as hazardous, proper handling protocols are recommended, aligning with broader laboratory safety trends. Searches for "green chemistry in peptide synthesis" or "sustainable amino acid production" highlight the industry's shift toward eco-friendly practices, which may influence future manufacturing approaches for this compound.

In summary, Glycyl-DL-norvaline (CAS No. 2189-27-7) represents a multifaceted tool for researchers exploring peptide chemistry, metabolic engineering, and therapeutic development. Its integration into trending topics like precision medicine and sustainable science ensures continued relevance in both literature and practical applications. For those seeking deeper insights, resources on "dipeptide functionalization" or "CAS 2189-27-7 applications" provide further technical details.